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Compound of Interest

Compound Name: 5,6,7,8-Tetrafluorocoumarin

Cat. No.: B1330801 Get Quote

CAS Number: 33739-04-7 Molecular Formula: C₉H₂F₄O₂

This technical guide provides a comprehensive overview of the known properties, potential

applications, and synthetic considerations for 5,6,7,8-Tetrafluorocoumarin, a fluorinated

derivative of coumarin. This document is intended for researchers, scientists, and professionals

in the fields of drug development and chemical biology.

Core Properties
Detailed experimental data on the physical and chemical properties of 5,6,7,8-
Tetrafluorocoumarin are not extensively available in publicly accessible literature. The

following tables summarize the available information and provide estimated properties based

on related compounds.

Table 1: Physical Properties of 5,6,7,8-Tetrafluorocoumarin
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Property Value Source/Notes

Molecular Weight 222.11 g/mol Calculated

Appearance Solid (predicted)
Based on typical state of

similar coumarins

Melting Point Data not available -

Boiling Point Data not available -

Solubility

Likely soluble in organic

solvents such as DMSO, DMF,

and chlorinated solvents.

Poorly soluble in water

(predicted).

Based on the general solubility

of coumarins and fluorinated

organic compounds.

Table 2: Spectroscopic and Hazard Information
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Parameter Details Source/Notes

NMR Spectroscopy

¹H, ¹³C, and ¹⁹F NMR data are

not readily available in public

databases.

-

IR Spectroscopy

Expected to show

characteristic peaks for a

lactone carbonyl (C=O) and C-

F bonds.

General spectroscopic

principles.

Mass Spectrometry
The exact mass can be used

for identification.
-

Safety and Handling

Refer to the Safety Data Sheet

(SDS) from the supplier.

General precautions for

handling fluorinated organic

compounds should be taken.

Use appropriate personal

protective equipment (PPE),

including gloves and eye

protection, and work in a well-

ventilated area.

-

Synthesis and Reactivity
Detailed, peer-reviewed experimental protocols for the direct synthesis of 5,6,7,8-
Tetrafluorocoumarin are not widely published. However, the synthesis of related fluorinated

coumarins often involves the cyclization of fluorinated phenols or the modification of existing

coumarin scaffolds.

The reactivity of the tetrafluorophenyl ring in the related compound, 5,6,7,8-tetrafluoro-4-

hydroxycoumarin, has been explored. Studies have shown that the fluorine atoms, particularly

at the 7-position, are susceptible to nucleophilic aromatic substitution. This reactivity allows for

the introduction of various functional groups, which can be leveraged to modulate the

molecule's properties for specific applications.
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Potential Applications in Research and Drug
Development
While specific studies on 5,6,7,8-Tetrafluorocoumarin are limited, the broader class of

fluorinated coumarins has garnered significant interest in several scientific domains. The

introduction of fluorine atoms can enhance metabolic stability, improve cell membrane

permeability, and modulate the electronic properties of the coumarin core, making them

attractive scaffolds for various applications.

Fluorescent Probes and Imaging
Coumarin derivatives are well-known for their fluorescent properties. The electron-withdrawing

nature of the fluorine atoms in 5,6,7,8-Tetrafluorocoumarin is expected to influence its

photophysical properties, potentially leading to unique spectral characteristics. Fluorinated

coumarins are being investigated as probes for detecting biologically relevant analytes and for

cellular imaging applications.

Medicinal Chemistry and Drug Discovery
The coumarin scaffold is a privileged structure in medicinal chemistry, with derivatives

exhibiting a wide range of biological activities, including anticoagulant, anticancer, and

antimicrobial properties. The incorporation of a tetrafluorophenyl ring can significantly impact a

molecule's pharmacokinetic and pharmacodynamic profile. Therefore, 5,6,7,8-
Tetrafluorocoumarin represents a valuable building block for the synthesis of novel

therapeutic agents.

The diagram below illustrates the potential logical workflow for the application of fluorinated

coumarins in research and development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1330801?utm_src=pdf-body
https://www.benchchem.com/product/b1330801?utm_src=pdf-body
https://www.benchchem.com/product/b1330801?utm_src=pdf-body
https://www.benchchem.com/product/b1330801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Modification

Potential Applications

Evaluation & Analysis

5,6,7,8-Tetrafluorocoumarin
(Core Scaffold)

Chemical Modification
(e.g., Nucleophilic Substitution)

Development of
Fluorescent Probes

Medicinal Chemistry
(Drug Discovery)

Photophysical
Characterization

In Vitro / In Vivo
Imaging

Biological Activity
Screening

Pharmacokinetic/
Pharmacodynamic Studies

Click to download full resolution via product page

Caption: Logical workflow for the development and application of 5,6,7,8-Tetrafluorocoumarin
derivatives.

Experimental Protocols
Due to the lack of specific published experimental procedures for 5,6,7,8-
Tetrafluorocoumarin, this section cannot provide detailed protocols. Researchers interested in

working with this compound should consult literature on the synthesis and handling of

analogous fluorinated coumarins and perform appropriate reaction optimization and safety

assessments.

Conclusion
5,6,7,8-Tetrafluorocoumarin is a potentially valuable compound for researchers in chemistry

and biology. Its fluorinated structure suggests unique properties that could be exploited for the

development of novel fluorescent probes and therapeutic agents. However, the current lack of
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publicly available data necessitates further investigation to fully characterize its physical,

chemical, and biological properties. This guide serves as a starting point for professionals

interested in exploring the potential of this and related fluorinated coumarin derivatives.

To cite this document: BenchChem. [5,6,7,8-Tetrafluorocoumarin: A Technical Overview for
Scientific Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330801#5-6-7-8-tetrafluorocoumarin-cas-number-
33739-04-7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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